Cas no 1227508-36-2 (Ethyl 2-amino-4-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 2-amino-4-(trifluoromethyl)nicotinate
• CAS No: 1227508-36-2
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4688984
• Update Time: 2025-11-02

Ethyl 2-amino-4-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(trifluoromethyl)nicotinate
• Ethyl 2-amino-4-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H9F3N2O2/c1-2-16-8(15)6-5(9(10,11)12)3-4-14-7(6)13/h3-4H,2H2,1H3,(H2,13,14)
• InChI Key： SRFCTGGTWSOJEW-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-4-(trifluoromethyl)nicotinate

Comprehensive Guide to Ethyl 2-amino-4-(trifluoromethyl)nicotinate (CAS No. 1227508-36-2): Properties, Applications, and Market Insights

Ethyl 2-amino-4-(trifluoromethyl)nicotinate (CAS No. 1227508-36-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This nicotinate derivative is characterized by its unique trifluoromethyl group, which enhances its reactivity and bioavailability. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The molecular structure of Ethyl 2-amino-4-(trifluoromethyl)nicotinate features an ethyl ester group attached to a pyridine ring, which is further substituted with an amino group and a trifluoromethyl moiety. This combination of functional groups makes it a versatile intermediate in organic synthesis. Recent studies highlight its role in developing heterocyclic compounds, which are crucial in designing new therapeutic agents.

One of the most searched questions about CAS 1227508-36-2 relates to its solubility and stability under various conditions. This compound exhibits moderate solubility in organic solvents like ethanol, DMSO, and dichloromethane, making it suitable for laboratory-scale reactions. Its stability at room temperature ensures ease of handling, though it is recommended to store it in a cool, dry place to maintain its integrity.

In the pharmaceutical sector, Ethyl 2-amino-4-(trifluoromethyl)nicotinate is gaining traction as a building block for small molecule inhibitors. Its trifluoromethyl group is particularly valuable in medicinal chemistry, as it can improve the metabolic stability and binding affinity of drug candidates. Recent trends in AI-driven drug discovery have further amplified the demand for such high-quality intermediates.

Another hot topic in the chemical community is the sustainable synthesis of trifluoromethyl-containing compounds. Ethyl 2-amino-4-(trifluoromethyl)nicotinate aligns with this trend, as researchers explore greener catalytic methods to produce it efficiently. This focus on sustainability is not only environmentally beneficial but also cost-effective, addressing a key concern for manufacturers.

The agrochemical industry also benefits from this compound, particularly in the development of novel pesticides and herbicides. The trifluoromethyl group is known to enhance the biological activity of agrochemicals, making CAS 1227508-36-2 a valuable intermediate. With the growing demand for crop protection solutions, this compound is poised to play a pivotal role in future formulations.

Market insights indicate a steady rise in the demand for Ethyl 2-amino-4-(trifluoromethyl)nicotinate, driven by advancements in pharmaceutical and agrochemical research. Suppliers and distributors are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its high purity and consistent quality make it a preferred choice for synthetic applications.

For those working with CAS 1227508-36-2, it is essential to follow standard safety protocols, including the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified as hazardous under normal conditions, prudent handling ensures a safe working environment. This aligns with the broader industry emphasis on workplace safety and regulatory compliance.

In summary, Ethyl 2-amino-4-(trifluoromethyl)nicotinate (CAS No. 1227508-36-2) is a multifaceted compound with significant potential in drug discovery, agrochemicals, and organic synthesis. Its unique structural features and growing market demand underscore its importance in modern chemistry. As research continues to uncover new applications, this compound is likely to remain a key player in the chemical industry.